Cas no 2172176-68-8 ({8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride)

• Product Name: {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• CAS No: 2172176-68-8
• MF: C₁₂H₁₉FO₄S
• MW: 278.340266466141
• CID: 6417142
• PubChem ID: 165540316
• Update Time: 2025-10-29

{8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
• EN300-1479189
• {8,8-dimethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride
• 2172176-68-8

• Inchi： 1S/C12H19FO4S/c1-11(2)3-5-12(6-4-11)7-10(14)17-9(12)8-18(13,15)16/h9H,3-8H2,1-2H3
• InChI Key： SBUFLWQBNDLBCU-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCC(C)(C)CC2)(=O)(=O)F

Computed Properties

• Exact Mass: 278.09880842g/mol
• Monoisotopic Mass: 278.09880842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.8Ų

Additional information on {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride

{8,8-Dimethyl-3-Oxo-2-Oxaspiro4.5Decan-1-Yl}Methanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2172176-68-8, commonly referred to as {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a spirocyclic framework and a methanesulfonyl fluoride group, making it a versatile building block for advanced chemical transformations.

Spirocyclic compounds have been the focus of extensive research due to their ability to adopt diverse conformations and participate in complex molecular interactions. The spiro4.5decan core of this compound is particularly interesting, as it combines a five-membered and a six-membered ring system in a spiro arrangement. This structural motif not only enhances the compound's stability but also facilitates its use in various synthetic pathways. Recent studies have highlighted the potential of such spiro systems in drug design, where they can serve as scaffolds for bioactive molecules with improved pharmacokinetic properties.

The presence of the methanesulfonyl fluoride group further enhances the functional versatility of this compound. Methanesulfonyl fluoride is a well-known electrophilic reagent that can participate in nucleophilic substitutions and other key reactions in organic chemistry. Its integration into the spirocyclic framework allows for the creation of novel intermediates that can be employed in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic communication between its spirocyclic core and the sulfonyl fluoride group, which can influence its reactivity in various chemical transformations.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential precursor for bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases. Its ability to undergo selective transformations makes it an ideal candidate for drug discovery programs that require high levels of precision and control over molecular architecture.

Moreover, the compound has found utility in materials science, particularly in the development of advanced polymers and coatings. The spirocyclic framework contributes to enhanced mechanical properties, while the sulfonyl fluoride group can facilitate cross-linking reactions that improve the durability and performance of materials under various environmental conditions.

From a synthetic standpoint, researchers have developed innovative methods to synthesize {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride with high efficiency and selectivity. These methods often involve multi-component reactions or catalytic processes that minimize waste and maximize atom economy—a critical consideration in sustainable chemistry practices.

In conclusion, {8,8-dimethyl-3-oxo-2-oxaspiro4.5decan-1-yll}methanesulfonyl fluoride represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure, functional versatility, and compatibility with modern synthetic techniques make it an invaluable tool for advancing scientific research and industrial applications.